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Compound of Interest

Compound Name:
D-(-)-3-Phosphoglyceric acid

disodium

Cat. No.: B10769853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-(-)-3-Phosphoglyceric acid (3-PGA) is a pivotal intermediate in central metabolic pathways,

most notably glycolysis and the Calvin cycle. Its stereochemistry is crucial for its biological

activity and recognition by enzymes. This technical guide provides a comprehensive overview

of the stereochemical properties of D-(-)-3-Phosphoglyceric acid, including its absolute

configuration, optical activity, and its role in key biochemical pathways. This document also

outlines detailed experimental protocols for its analysis and provides visual representations of

its molecular structure and metabolic context.

Physicochemical Properties
The fundamental physicochemical properties of D-(-)-3-Phosphoglyceric acid are summarized

in the table below. These data are essential for its identification, purification, and quantification

in experimental settings.
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Property Value Source

IUPAC Name
(2R)-2-hydroxy-3-

(phosphonooxy)propanoic acid
PubChem

Synonyms

D-(-)-3-Phosphoglyceric acid,

3-PGA, D-Glycerate 3-

phosphate

PubChem, Sigma-Aldrich

Molecular Formula C₃H₇O₇P PubChem

Molecular Weight 186.06 g/mol PubChem

Absolute Configuration R PubChem

Optical Rotation Levorotatory (-) PubChem

Specific Optical Rotation Not Available FooDB

Melting Point Not Available FooDB

pKa (strongest acidic) ~1.3 (predicted) ECMDB

Stereochemistry
The stereochemistry of D-(-)-3-Phosphoglyceric acid is defined by the spatial arrangement of

the atoms at its chiral center, which is the second carbon atom (C2).

Absolute Configuration
The absolute configuration of D-(-)-3-Phosphoglyceric acid is designated as (R) according to

the Cahn-Ingold-Prelog (CIP) priority rules. This configuration is critical for its interaction with

the active sites of enzymes such as phosphoglycerate kinase and phosphoglycerate mutase.

Optical Activity
The "D" designation in its name refers to its relationship to D-glyceraldehyde, a common

convention in carbohydrate chemistry. The "(-)" sign indicates that it is levorotatory, meaning it

rotates the plane of polarized light to the left (counter-clockwise). While the fact of its

levorotatory nature is established, a specific value for its optical rotation is not readily available

in the literature.
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Molecular Structure
The following diagram illustrates the two-dimensional chemical structure of D-(-)-3-

Phosphoglyceric acid, highlighting the chiral center at C2.
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Glycolysis Payoff Phase

1,3-Bisphosphoglycerate

D-(-)-3-Phosphoglyceric_acid

Phosphoglycerate Kinase
(ATP produced)

2-Phosphoglycerate

Phosphoglycerate Mutase
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Start

Prepare Reaction Mixture:
Buffer, ATP, PEP, NADH, LDH, PK

Add Sample containing
D-(-)-3-Phosphoglyceric acid

Incubate to allow side reactions to complete

Measure Initial Absorbance (A1) at 340 nm

Initiate reaction by adding
Phosphoglycerate Mutase (PGM)

Incubate and monitor the decrease
in absorbance at 340 nm

Measure Final Absorbance (A2) at 340 nm

Calculate 3-PGA Concentration:
ΔA = A1 - A2

End
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To cite this document: BenchChem. [The Stereochemistry of D-(-)-3-Phosphoglyceric Acid:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769853#understanding-the-stereochemistry-of-d-
3-phosphoglyceric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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